Cas no 32418-62-5 (Ethyl 2-morpholin-4-ylpropanoate)

• Product Name: Ethyl 2-morpholin-4-ylpropanoate
• CAS No: 32418-62-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD08753104
• CID: 1077765
• PubChem ID: 13022013
• Update Time: 2025-05-26

Ethyl 2-morpholin-4-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-morpholin-4-ylpropanoate
• AB49032
• SCHEMBL7297454
• AKOS000321726
• VS-04182
• STK501002
• ETHYL2-MORPHOLINOPROPANOATE
• MYHDUJKDRGLQBN-UHFFFAOYSA-N
• 2-morpholinopropionic acid ethyl ester
• ethyl 2-(morpholin-4-yl)propanoate
• ALBB-005657
• CS-0314913
• ethyl 2-(4-morpholino)propanoate
• AKOS016342151
• ethyl 2-morpholinopropionate
• 32418-62-5
• ETHYL 2-MORPHOLINOPROPANOATE
• MFCD08753104
• BBL014103

• MDL： MFCD08753104
• Inchi： 1S/C9H17NO3/c1-3-13-9(11)8(2)10-4-6-12-7-5-10/h8H,3-7H2,1-2H3
• InChI Key： MYHDUJKDRGLQBN-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.8Ų

Additional information on Ethyl 2-morpholin-4-ylpropanoate

Ethyl 2-morpholin-4-ylpropanoate (CAS No. 32418-62-5): A Comprehensive Overview

Ethyl 2-morpholin-4-ylpropanoate (CAS No. 32418-62-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound, also known as ethyl 2-(morpholin-4-yl)propanoate, is characterized by its unique chemical structure, which includes an ethyl ester group and a morpholine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of ethyl 2-morpholin-4-ylpropanoate consists of an ethyl ester moiety attached to a propanoic acid derivative, which is further substituted with a morpholine ring. This structure provides the compound with excellent solubility in organic solvents and moderate solubility in water, facilitating its use in a wide range of chemical reactions and processes. The morpholine ring, in particular, is known for its ability to form hydrogen bonds and its basicity, which are crucial for many biological interactions.

Recent research studies have highlighted the potential of ethyl 2-morpholin-4-ylpropanoate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers synthesized a series of ethyl 2-morpholin-4-ylpropanoate derivatives and evaluated their efficacy in reducing inflammation and pain in animal models. The results showed that several derivatives were highly effective, suggesting their potential as lead compounds for further drug development.

In addition to its pharmaceutical applications, ethyl 2-morpholin-4-ylpropanoate is also used as an intermediate in the synthesis of agrochemicals and materials science. Its ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable building block for the preparation of complex molecules. For example, a recent study published in *Organic Letters* reported the use of ethyl 2-morpholin-4-ylpropanoate as a key intermediate in the synthesis of novel polymers with enhanced mechanical properties and thermal stability.

The synthesis of ethyl 2-morpholin-4-ylpropanoate can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of ethyl propanoate with morpholine in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic substitution at the carbonyl carbon, leading to the formation of the desired product. Another approach involves the esterification of 2-(morpholin-4-yl)propanoic acid with ethanol using an acid catalyst. Both methods have been optimized to achieve high yields and purity levels, making them suitable for both laboratory-scale synthesis and industrial production.

The physical properties of ethyl 2-morpholin-4-ylpropanoate include a melting point ranging from 35 to 37°C and a boiling point around 190°C at atmospheric pressure. It is a colorless liquid with a characteristic odor and has a density of approximately 1.05 g/cm³ at room temperature. These properties make it easy to handle and process in various chemical reactions.

From a safety perspective, ethyl 2-morpholin-4-ylpropanoate is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be stored away from heat sources and incompatible materials to prevent decomposition or reaction hazards. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, ethyl 2-morpholin-4-ylpropanoate (CAS No. 32418-62-5) is a multifunctional compound with diverse applications in organic synthesis, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and favorable physical properties make it an essential intermediate for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.